PPG-2 PROPYL ETHER

Specification

• CAS No.: 127303-87-1
• Molecular Formula: C31H38ClN3O14
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

PPG-2 PROPYL ETHER belongs to the propylene glycol ether family, a group of specialty solvents widely used in industrial applications. The nomenclature can be broken down as follows:

• "PPG" refers to polypropylene glycol

• "2" indicates two propylene glycol units in the molecular backbone

• "PROPYL ETHER" describes the propyl group attached via an ether linkage

Based on the structural pattern of related compounds, PPG-2 PROPYL ETHER likely shares significant structural similarities with dipropylene glycol n-propyl ether (CAS No. 29911-27-1), differing primarily in isomeric distribution and commercial specifications.

Molecular Composition

Like other propylene glycol ethers, PPG-2 PROPYL ETHER exists as a mixture of isomers in commercial form, with the alpha isomer (where the hydroxyl group is secondary) being predominant. The alpha isomer typically comprises greater than 95% of the isomeric mixture in commercial propylene glycol ether products.

Physical and Chemical Properties

The physical and chemical properties of PPG-2 PROPYL ETHER can be understood through examination of structurally similar compounds in the propylene glycol ether family.

Key Physical Properties

Table 1: Physical Properties of PPG-2 PROPYL ETHER and Related Compounds

Property	PPG-2 PROPYL ETHER*	Propylene Glycol Propyl Ether	Dipropylene glycol n-propyl ether
Appearance	Colorless liquid	Colorless liquid	Colorless liquid
Molecular Formula	C₉H₂₀O₃	C₆H₁₄O₂	C₉H₂₀O₃
Molecular Weight	~176 g/mol	118.17 g/mol	176.253 g/mol
Boiling Point	~240°C	149°C (300°F)	242.9°C at 760mmHg
Flash Point	~100°C	46°C (115°F)	100.7°C
Density	~0.94 g/cm³	0.885 kg/l at 20°C	0.937 g/cm³
Water Solubility	Complete	Complete at 20°C	High

*Properties estimated based on structurally similar compounds

Chemical Reactivity

PPG-2 PROPYL ETHER, like other glycol ethers, contains both ether and alcohol functional groups, giving it distinctive chemical properties:

• The secondary hydroxyl group can participate in esterification reactions

• The ether linkages provide stability and resistance to hydrolysis under neutral conditions

• The compound likely shows good chemical stability under normal storage conditions

• Incompatible with strong oxidizing agents

Applications and Industrial Uses

Industrial Solvent Applications

As with other propylene glycol ethers, PPG-2 PROPYL ETHER likely serves as an industrial solvent in various applications. Its dual solubility in water and organic compounds makes it effective for dissolving a wide range of substances.

Coatings and Formulations

The primary industrial applications include:

• Solvent for printing inks and paints/coatings

• Component in industrial cleaning formulations

• Coupling agent in formulations containing both water-soluble and oil-soluble components

• Potential use in specialized coating systems where controlled evaporation is required

Performance Advantages

PPG-2 PROPYL ETHER offers several performance advantages in formulations:

• Moderate evaporation rate providing good working time in coating applications

• Complete water solubility enabling use in water-based systems

• Good solvency for many resins and polymers

• Lower volatility compared to single propylene glycol ethers, reducing VOC concerns

Toxicological Endpoint	Propylene Glycol Ethers	Specific Observations
Acute Dermal Toxicity	Low to moderate	The percutaneous LD₅₀ of PPG-2 Butyl Ether was 7.13 ml/kg for male rabbits and 5.86 ml/kg for females
Skin Effects	Mild to moderate	Rabbits exposed to PPG-2 Butyl Ether showed erythema, edema, and other skin effects
Subchronic Effects	Minimal	PPG 2000 caused at most slight reductions in growth and body weight of rats
Reproductive Toxicity	Low concern	Propylene glycol ethers do not show the reproductive toxicity associated with certain ethylene glycol ethers
Metabolism	Less toxic metabolites	The alpha isomer cannot form an alkoxypropionic acid, contributing to lower toxicity

Comparative Analysis with Related Glycol Ethers

Structure-Property Relationships

The properties of PPG-2 PROPYL ETHER can be understood in relation to other members of the propylene glycol ether family:

• As molecular weight increases within the series (from mono- to di- to tri-propylene glycol ethers), boiling point increases while volatility decreases

• Water solubility generally decreases with increasing molecular weight and chain length

• Solvency characteristics shift with molecular structure, affecting performance in specific applications

Toxicological Comparisons

Important toxicological distinctions exist between different glycol ether families:

• Propylene glycol ethers generally show lower toxicity than ethylene glycol ethers of similar molecular weight

• The alpha isomer predominant in propylene glycol ethers cannot form the toxic metabolites associated with certain ethylene glycol ethers

• Longer chain propylene glycol ethers typically demonstrate lower acute toxicity but may cause more pronounced skin irritation due to defatting properties

Regulatory Status and Industrial Guidelines

Classification and Labeling

Based on properties of similar compounds, PPG-2 PROPYL ETHER would likely be classified with the following hazard considerations:

• Low to moderate acute toxicity

• Potential skin and eye irritant

• Combustible liquid (flash point >60°C)

• Warning signal word under GHS classification system